Cas no 2171802-17-6 (9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate
• CAS No: 2171802-17-6
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 6482387
• PubChem ID: 165825278
• Update Time: 2025-05-20

9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1590621
• 2171802-17-6
• 9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate

• Inchi： 1S/C23H26N2O2/c26-22(25-21-10-13-24-15-23(21)11-5-12-23)27-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21,24H,5,10-15H2,(H,25,26)
• InChI Key： YOFLAVNUQRENDS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCNCC21CCC2)=O

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.4Ų

Additional information on 9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate

Compound CAS No. 2171802-17-6: 9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate

The compound with CAS No. 2171802-17-6, known as 9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a fluorenylmethyl group with a spirocyclic amine moiety, creating a molecule with potential applications in drug delivery systems, polymer chemistry, and advanced materials.

The fluorenylmethyl group in this compound is a well-known structure in organic synthesis, often used as a protecting group for amines due to its stability and ease of removal under specific conditions. The integration of this group with the spiro[3.5]nonane system introduces a novel level of complexity and functionality to the molecule. The spirocyclic structure is particularly interesting as it can induce unique steric and electronic effects, which are highly desirable in the design of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate in the development of self-healing polymers and stimuli-responsive materials. Researchers have demonstrated that the compound's ability to form dynamic covalent bonds under specific conditions makes it an ideal candidate for applications in adaptive materials science. Furthermore, its compatibility with various synthetic strategies has opened new avenues for its use in drug delivery systems, where controlled release mechanisms are critical.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the coupling of fluorenylmethyl chlorides with appropriately substituted spirocyclic amines. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the compound's intricate structure and functional groups. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The chemical properties of CAS No. 2171802-17-6 are equally fascinating. Its high thermal stability and resistance to hydrolysis under mild conditions make it suitable for applications in harsh environments. Additionally, the compound exhibits excellent solubility in organic solvents, which is advantageous for its use in solution-based processes such as polymerization and drug encapsulation.

From an environmental standpoint, studies have shown that 9H-fluoren-9-ylmethyl N-{6-azaspiro[3.5]nonan-9-yl}carbamate has minimal ecotoxicological impact when properly managed during its lifecycle. This aligns with growing industry trends toward sustainable chemistry practices, ensuring that its use does not compromise environmental integrity.

In conclusion, CAS No. 2171802-17 is a versatile and innovative compound that continues to push the boundaries of modern chemistry research and application development.